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Compound of Interest

Compound Name: (S,R,S)-AHPC-propargyl

Cat. No.: B2478663 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling (S,R,S)-AHPC-propargyl. The

following procedures are based on the known hazards of its structural components and general

best practices for handling potent, potentially cytotoxic compounds. A specific Safety Data

Sheet (SDS) for (S,R,S)-AHPC-propargyl is not readily available; therefore, a conservative

approach to handling is strongly advised.

(S,R,S)-AHPC-propargyl is a von Hippel-Lindau (VHL) E3 ligase ligand used in the

development of Proteolysis-Targeting Chimeras (PROTACs).[1][2][3] It contains a reactive

propargyl group, and similar compounds in the AHPC family are known to be harmful if

swallowed, and cause skin, eye, and respiratory irritation.[4] Due to its intended biological

activity and the nature of its chemical structure, it should be handled as a potent compound

with potential cytotoxic effects.

Hazard Summary and Personal Protective Equipment
Given the potential hazards, a comprehensive approach to personal protective equipment

(PPE) is mandatory. The following table summarizes the recommended PPE for handling

(S,R,S)-AHPC-propargyl.
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PPE Component Specification Rationale

Gloves

Chemical-resistant nitrile

gloves, double-gloving

recommended. Longer cuffs

(>28cm) are preferable.[5]

To prevent skin contact.

Double-gloving provides an

extra layer of protection

against potential permeation.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles. A full-face shield is

recommended when there is a

risk of splashing.[6]

To protect eyes from splashes

and aerosols.

Lab Coat/Gown

Disposable, fluid-resistant

gown with long sleeves and

tight cuffs.

To protect skin and personal

clothing from contamination.[7]

Respiratory Protection

A fit-tested N95 or higher

respirator should be used

when handling the solid

compound or when there is a

potential for aerosol

generation.[6]

To prevent inhalation of

airborne particles.

Foot Protection
Closed-toe shoes and shoe

covers.

To prevent contamination of

personal footwear and

subsequent spread of the

compound.[6]

Operational Plan: Step-by-Step Handling Procedures
All handling of (S,R,S)-AHPC-propargyl, especially of the solid form, should be conducted

within a certified chemical fume hood or a biological safety cabinet to minimize exposure.

1. Preparation and Weighing:

Designate a specific area within the fume hood for handling the compound.

Before handling, ensure all necessary PPE is correctly worn.
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When weighing the solid compound, use a balance inside the fume hood or a containment

enclosure.

Handle the compound gently to avoid generating dust.

2. Dissolution:

If preparing a solution, add the solvent slowly to the solid to avoid splashing.

The compound is soluble in DMSO.

Cap the vial securely before vortexing or sonicating to aid dissolution.

3. General Handling:

Always use dedicated labware for handling this compound.

Avoid eating, drinking, or smoking in the laboratory.[4]

Wash hands thoroughly after handling, even if gloves were worn.[4]

4. Spill Management:

In case of a spill, immediately alert others in the vicinity and evacuate the area if necessary.

Wear appropriate PPE, including respiratory protection, before cleaning up the spill.

Contain the spill using an inert, non-combustible absorbent material (e.g., vermiculite, sand).

[8]

Carefully collect the absorbed material and any contaminated debris into a sealed, labeled

hazardous waste container.

Decontaminate the spill area with an appropriate cleaning agent (e.g., soap and water), and

collect the cleaning materials for disposal as hazardous waste.[7]

Disposal Plan: Step-by-Step Waste Management
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(S,R,S)-AHPC-propargyl and any materials contaminated with it must be treated as hazardous

chemical waste. Do not dispose of this compound down the drain or in regular trash.[9][10][11]

1. Waste Segregation:

Segregate all waste containing (S,R,S)-AHPC-propargyl from other waste streams.[10]

This includes unused compound, solutions, contaminated labware (e.g., pipette tips, vials,

gloves), and spill cleanup materials.

2. Waste Collection and Labeling:

Collect solid waste in a clearly labeled, sealed container.

Collect liquid waste in a dedicated, leak-proof container made of a compatible material (e.g.,

glass or high-density polyethylene) with a secure lid.[9]

Label the waste container clearly with "Hazardous Waste," the full chemical name "(S,R,S)-
AHPC-propargyl," and any solvents present.

3. Storage:

Store sealed hazardous waste containers in a designated, well-ventilated, and secure area

away from incompatible materials.[8]

4. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.[8]

Visualized Workflows
The following diagrams illustrate the key procedural workflows for handling and disposing of

(S,R,S)-AHPC-propargyl.
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Caption: Workflow for the safe handling of (S,R,S)-AHPC-propargyl.
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Caption: Decision and action workflow for the proper disposal of (S,R,S)-AHPC-propargyl
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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